Cas no 305855-53-2 (2,4-Thiazolidinedione, 5-(1-phenylethylidene)-)

305855-53-2 structure
Product name:2,4-Thiazolidinedione, 5-(1-phenylethylidene)-
CAS No:305855-53-2
MF:C11H9NO2S
MW:219.259661436081
CID:1443741
2,4-Thiazolidinedione, 5-(1-phenylethylidene)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiazolidinedione, 5-(1-phenylethylidene)-
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- Inchi: 1S/C11H9NO2S/c1-7(8-5-3-2-4-6-8)9-10(13)12-11(14)15-9/h2-6H,1H3,(H,12,13,14)
- InChI Key: YLTRHCGCTZECOC-UHFFFAOYSA-N
- SMILES: S1C(=C(C2=CC=CC=C2)C)C(=O)NC1=O
Computed Properties
- Exact Mass: 219.03547
- Monoisotopic Mass: 219.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.329±0.06 g/cm3(Predicted)
- Melting Point: 120-122 °C(Solv: ethanol (64-17-5))
- PSA: 46.17
- pka: 7.48±0.20(Predicted)
2,4-Thiazolidinedione, 5-(1-phenylethylidene)- Related Literature
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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10. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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